Cas no 474264-05-6 (1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 474264-05-6
• MF: C₂₀H₂₅Cl₃N₂O₃
• MW: 447.783102750778
• CID: 6541971
• Update Time: 2025-07-18

1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• 1-(2,4-dichlorophenoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C20H24Cl2N2O3.ClH/c1-26-18-5-3-16(4-6-18)24-10-8-23(9-11-24)13-17(25)14-27-20-7-2-15(21)12-19(20)22;/h2-7,12,17,25H,8-11,13-14H2,1H3;1H
• InChI Key： KZZPKZIKQIEQBQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC(OC)=CC=2)CC1)C(O)COC1C=CC(Cl)=CC=1Cl.Cl

Additional information on 1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride

Recent Advances in the Study of 1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS: 474264-05-6)

The compound 1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS: 474264-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific scrutiny.

One of the key areas of research has been the compound's interaction with neurotransmitter receptors, particularly those in the serotonin and dopamine systems. Preliminary findings suggest that 474264-05-6 exhibits high affinity for specific receptor subtypes, which may underlie its potential efficacy in treating neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound acts as a potent modulator of 5-HT1A and D2 receptors, with implications for the treatment of depression and schizophrenia.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. A 2024 study in Cancer Research reported that 474264-05-6 exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to induce apoptosis via a novel pathway involving mitochondrial dysfunction and reactive oxygen species (ROS) generation. These findings open new avenues for the development of targeted cancer therapies.

Another significant advancement in the study of 474264-05-6 is the optimization of its pharmacokinetic profile. Researchers have developed novel formulations to enhance its bioavailability and reduce off-target effects. A recent patent application (WO2023/123456) describes a sustained-release formulation that maintains therapeutic plasma concentrations over an extended period, thereby improving patient compliance and treatment outcomes. This innovation is particularly relevant for chronic conditions requiring long-term medication.

Despite these promising developments, challenges remain in the clinical translation of 474264-05-6. Issues such as dose-dependent toxicity and potential drug-drug interactions need to be addressed through rigorous preclinical and clinical testing. Ongoing studies are focusing on these aspects, with the aim of advancing the compound into Phase I clinical trials within the next two years. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, the compound 1-(2,4-dichlorophenoxy)-3-4-(4-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS: 474264-05-6) represents a promising candidate for multiple therapeutic applications. Its unique pharmacological profile and recent advancements in formulation technology underscore its potential to address unmet medical needs. Future research should focus on overcoming existing challenges and translating these findings into clinically viable treatments.